Cas no 1251694-66-2 (N-(3-fluorophenyl)methyl-3-methyl-N-(3-methylphenyl)-1,2,4triazolo4,3-apyridine-8-sulfonamide)

• Product Name: N-(3-fluorophenyl)methyl-3-methyl-N-(3-methylphenyl)-1,2,4triazolo4,3-apyridine-8-sulfonamide
• CAS No: 1251694-66-2
• MF: C₂₁H₁₉FN₄O₂S
• MW: 410.464566469193
• CID: 5906623
• PubChem ID: 49664968
• Update Time: 2025-07-08

N-(3-fluorophenyl)methyl-3-methyl-N-(3-methylphenyl)-1,2,4triazolo4,3-apyridine-8-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[(3-fluorophenyl)methyl]-3-methyl-N-(3-methylphenyl)-[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide
• VU0624395-1
• N-(3-fluorobenzyl)-3-methyl-N-(m-tolyl)-[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide
• AKOS024485212
• 1251694-66-2
• CHEMBL4545214
• F3406-7327
• N-(3-fluorophenyl)methyl-3-methyl-N-(3-methylphenyl)-1,2,4triazolo4,3-apyridine-8-sulfonamide

• Inchi： 1S/C21H19FN4O2S/c1-15-6-3-9-19(12-15)26(14-17-7-4-8-18(22)13-17)29(27,28)20-10-5-11-25-16(2)23-24-21(20)25/h3-13H,14H2,1-2H3
• InChI Key： XCKRZOSUWUBCTJ-UHFFFAOYSA-N
• SMILES： C12=NN=C(C)N1C=CC=C2S(N(CC1=CC=CC(F)=C1)C1=CC=CC(C)=C1)(=O)=O

Computed Properties

• Exact Mass: 410.12127520g/mol
• Monoisotopic Mass: 410.12127520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 658
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 76Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on N-(3-fluorophenyl)methyl-3-methyl-N-(3-methylphenyl)-1,2,4triazolo4,3-apyridine-8-sulfonamide

Introduction to N-(3-fluorophenyl)methyl-3-methyl-N-(3-methylphenyl)-1,2,4triazolo4,3-apyridine-8-sulfonamide and Its Applications

N-(3-fluorophenyl)methyl-3-methyl-N-(3-methylphenyl)-1,2,4triazolo_4,3-apyridine-8-sulfonamide (CAS No. 1251694-66-2) is a sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of heterocyclic sulfonamides, which are known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a triazolopyridine core and fluorinated aromatic rings, contribute to its unique chemical properties and biological interactions.

The 3-fluorophenyl moiety in the molecular structure plays a crucial role in modulating the pharmacokinetic and pharmacodynamic properties of the compound. Fluorine atoms are frequently incorporated into pharmaceuticals due to their ability to enhance metabolic stability, improve binding affinity to biological targets, and influence the overall efficacy of the drug. In the context of N-(3-fluorophenyl)methyl-3-methyl-N-(3-methylphenyl)-1,2,4triazolo_4,3-apyridine-8-sulfonamide, the fluorine substituent likely contributes to its selectivity and potency in interacting with specific enzymes or receptors.

The sulfonamide group (-SO₂NH₂) is another key feature of this compound that contributes to its biological activity. Sulfonamides are well-documented for their antimicrobial properties and have been widely used in the development of antibiotics. Additionally, sulfonamides exhibit inhibitory effects on various enzymes and transporters, making them valuable candidates for treating a range of diseases, including metabolic disorders and inflammatory conditions. The presence of multiple aromatic rings in this compound further enhances its potential for interaction with biological targets.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for therapeutic purposes. The triazolopyridine scaffold is particularly noteworthy due to its presence in several bioactive molecules. This structural motif has been shown to exhibit a wide range of biological activities, including antiviral, anti-inflammatory, and anticancer properties. The combination of a triazolopyridine core with sulfonamide and fluorinated aromatic groups makes N-(3-fluorophenyl)methyl-3-methyl-N-(3-methylphenyl)-1,2,4triazolo_4,3-apyridine-8-sulfonamide a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The structural complexity of N-(3-fluorophenyl)methyl-3-methyl-N-(3-methylphenyl)-1,2,4triazolo_4,3-apyridine-8-sulfonamide allows for modifications at multiple sites, enabling researchers to tailor its properties for specific applications. For instance, additional functional groups can be introduced to enhance solubility or improve bioavailability.

The synthesis of this compound involves several sophisticated chemical transformations that highlight the expertise required in organic chemistry. Key steps include the formation of the triazolopyridine ring system followed by the introduction of the sulfonamide group. The use of fluorinated precursors ensures that the desired fluorine-containing aromatic ring is incorporated into the final product. These synthetic strategies require careful optimization to ensure high yields and purity.

Evaluation of N-(3-fluorophenyl)methyl-3-methyl-N-(3-methylphenyl)-1,2,4triazolo_4,3-apyridine-8-sulfonamide has been conducted through both computational modeling and experimental studies. Computational methods have been instrumental in predicting how this molecule interacts with biological targets at an atomic level. These studies have provided valuable insights into its binding affinity and mode of action. Experimental evaluations have focused on assessing its biological activity in vitro using various cell lines and enzyme assays.

The results from these studies have been promising regarding its potential therapeutic applications. For instance, preliminary data suggest that this compound exhibits inhibitory effects on certain enzymes involved in inflammation and metabolic disorders. These findings align with the known activities of sulfonamides and highlight the potential for this molecule to be developed into a new therapeutic agent.

The development process for any new pharmaceutical agent involves rigorous testing to ensure safety and efficacy before it can be approved for clinical use. N-(3-fluorophenyl)methyl-3-methyl-N-(3-methylphenyl)-1,2,4triazolo_4,3-apyridine-8-sulfonamide is no exception and will require extensive characterization through various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography.

The structural elucidation obtained from these techniques will provide critical information about its conformational stability and interactions with biological targets. Additionally， pharmacokinetic studies will be essential to understand how this compound is absorbed，distributed，metabolized，and excreted by the body.

In conclusion，N-(3-fluorophenyl)methyl-3-methyl-N-(3-methylphenyl)-1，2，4triazolo＜sup＞4，＜／sup＞apyridine-8-sulfonamide represents a significant advancement in pharmaceutical research due to its complex structure，promising biological activities，and potential therapeutic applications。Further studies are warranted to fully explore its capabilities as a lead compound or intermediate in drug development。